Methyl (4-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl (4-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate, also known as QM385, is a chemical compound that has been studied extensively for its potential therapeutic applications. This compound belongs to a class of compounds called sulfonylureas, which are known for their ability to lower blood sugar levels in individuals with diabetes. However, QM385 has been found to have other potential applications beyond its anti-diabetic properties. In
Scientific Research Applications
- Methyl (4-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate has shown promise as an anticancer agent. Researchers have explored its effects on tumor cell growth, apoptosis, and metastasis inhibition. Further investigations are ongoing to understand its mechanism of action and potential clinical applications .
- The compound exhibits antioxidant properties, which are crucial for combating oxidative stress and preventing cellular damage. Researchers have studied its ability to scavenge free radicals and protect cells from oxidative harm .
- Inflammation plays a pivotal role in various diseases. Studies have explored how Methyl (4-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate modulates inflammatory pathways. Its potential as an anti-inflammatory agent warrants further investigation .
- Quinoline derivatives have historically been associated with antimalarial activity. Researchers have evaluated this compound’s efficacy against Plasmodium species, aiming to develop novel antimalarial drugs .
- Amid the COVID-19 pandemic, scientists have explored various compounds for potential antiviral effects. Methyl (4-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate has been investigated for its ability to inhibit SARS-CoV-2 replication .
- Tuberculosis remains a global health concern. Researchers have examined the compound’s impact on Mycobacterium tuberculosis, aiming to identify new antitubercular agents .
Anticancer Properties
Antioxidant Activity
Anti-Inflammatory Effects
Antimalarial Potential
Anti-SARS-CoV-2 Activity
Antituberculosis Properties
These diverse applications highlight the versatility of Methyl (4-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate in medicinal and industrial chemistry. Its unique structure and potential therapeutic benefits make it an intriguing subject for ongoing research . If you’d like more detailed information on any specific aspect, feel free to ask!
properties
IUPAC Name |
methyl N-[4-(4-quinolin-8-yloxypiperidin-1-yl)sulfonylphenyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O5S/c1-29-22(26)24-17-7-9-19(10-8-17)31(27,28)25-14-11-18(12-15-25)30-20-6-2-4-16-5-3-13-23-21(16)20/h2-10,13,18H,11-12,14-15H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSPVINHPLDSORA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)OC3=CC=CC4=C3N=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.